Cas no 2418671-25-5 (3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine)

• Product Name: 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine
• CAS No: 2418671-25-5
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5360798
• Update Time: 2025-06-08

3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Z4283820800
• 3-(4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine
• [4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-pyridin-3-ylmethanone
• 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine

• Inchi： 1S/C19H20N2O2/c22-19(16-2-1-9-20-10-16)15-5-7-18(8-6-15)23-13-17-12-21(17)11-14-3-4-14/h1-2,5-10,14,17H,3-4,11-13H2
• InChI Key： SJSMQBHCQWQHEU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=NC=CC=2)=O)=CC=1)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 416
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2

Additional information on 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine

Introduction to 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine (CAS No. 2418671-25-5)

3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine, with the CAS number 2418671-25-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyridine ring, a benzoyl group, and a cyclopropylmethyl aziridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropylmethyl aziridine moiety is particularly noteworthy due to its ability to form covalent bonds with specific protein targets, making it a valuable scaffold for the development of targeted therapies. Recent studies have highlighted the importance of aziridine-containing compounds in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

In the context of cancer therapy, 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Furthermore, the pyridine ring and benzoyl group in the structure of 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine contribute to its favorable pharmacokinetic properties. These features enhance its solubility, stability, and bioavailability, which are crucial for effective drug delivery and therapeutic efficacy. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile in animal models.

In addition to its potential in cancer therapy, 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine has also been investigated for its neuroprotective properties. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. The mechanism underlying these effects is thought to involve the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS) levels.

The cyclopropylmethyl aziridine moiety also plays a crucial role in the development of antiviral agents. Studies have shown that compounds containing this scaffold can inhibit viral replication by targeting specific viral enzymes or host cell factors involved in viral entry or replication. For example, research published in Antiviral Research demonstrated that 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine exhibits potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

The versatility of 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine extends beyond its therapeutic applications. It has also been used as a synthetic intermediate in the development of other bioactive compounds. The unique reactivity of the aziridine ring allows for selective functionalization, enabling chemists to synthesize a wide range of derivatives with diverse biological activities. This makes it an attractive starting material for combinatorial chemistry approaches aimed at discovering new lead compounds.

In conclusion, 3-(4-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}benzoyl)pyridine (CAS No. 2418671-25-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable pharmacokinetic properties and diverse biological activities, make it an exciting candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and optimize its use as a lead compound for drug development.